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Compound of Interest

Compound Name: 3-Fluorophenmetrazine

Cat. No.: B1651833 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Fluorophenmetrazine (3-FPM), also known by its chemical name 2-(3-fluorophenyl)-3-

methylmorpholine and research code PAL-593, is a novel stimulant of the phenylmorpholine

class.[1][2] It is a derivative of phenmetrazine, a stimulant that was clinically used as an

anorectic in the 1950s but was later withdrawn due to its potential for abuse.[1][3] 3-FPM has

emerged in the online research chemical market in recent years, prompting interest in its

pharmacological and toxicological profile.[1][4] This document provides a comprehensive

technical overview of 3-FPM, summarizing its chemical properties, pharmacology,

pharmacokinetics, and known effects, with a focus on quantitative data and experimental

methodologies.

Chemical and Physical Properties
3-FPM is a synthetic molecule belonging to the amphetamine family.[1] It possesses two chiral

centers, leading to the possibility of four stereoisomers and two racemic mixtures (cis- and

trans-).[2]
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Property Value Reference

IUPAC Name

2-(3-fluorophenyl)-3-

methylmorpholine;

hydrochloride

[2]

Other Names 3F-Phenmetrazine, PAL-593 [1]

Molecular Formula C11H14FNO [2]

Molecular Weight 195.23 g/mol [2]

Physical Appearance

White, solid, crystalline

powder. Also found in yellow,

blue, or green pellets.

[2]

Boiling Point
280.6 °C ± 35.0 °C at 760

mmHg
[2]

Synthesis
A common synthetic route for 3-FPM is adapted from the method described by Blough et al.[2]

The process involves several key steps starting from a fluoropropiophenone starting material.

[2]

General Synthesis Workflow
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Fluoropropiophenone

α-Bromo-fluoropropiophenone

Bromination

1-(3-flurophenyl)-2-((2-hydroxyethyl)amino)propan-1-one

Reaction with ethanolamine

Intermediate Alcohol

Reduction with Sodium Borohydride

3-Fluorophenmetrazine (3-FPM)

Cyclization with concentrated Sulfuric Acid

Presynaptic Neuron

Synaptic Cleft Postsynaptic Neuron

Dopamine/Norepinephrine Vesicles Cytosolic Dopamine/NorepinephrineRelease

DAT / NET

Extracellular Dopamine/NorepinephrineEfflux via reversed DAT/NET Dopamine/Norepinephrine ReceptorsBinds to receptors Downstream SignalingActivates

3-FPM Binds to and reverses transporter
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3-FPM

N-Oxide Metabolite

N-Oxidation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1651833#norepinephrine-dopamine-releasing-agent-
3-fpm]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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